Cas no 1246350-47-9 (4-(5-Aminopyridin-3-yl)benzonitrile)

4-(5-Aminopyridin-3-yl)benzonitrile is a heterocyclic aromatic compound featuring both a pyridine and benzonitrile moiety, linked at the 3- and 4-positions, respectively. The presence of an amino group at the 5-position of the pyridine ring enhances its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural versatility allows for further functionalization, enabling applications in the development of bioactive molecules, ligands, and catalysts. The compound exhibits favorable solubility in common organic solvents, facilitating its use in cross-coupling reactions and other synthetic transformations. High purity grades ensure consistent performance in research and industrial processes.
4-(5-Aminopyridin-3-yl)benzonitrile structure
1246350-47-9 structure
Product Name:4-(5-Aminopyridin-3-yl)benzonitrile
CAS No:1246350-47-9
MF:C12H9N3
MW:195.219961881638
MDL:MFCD18084635
CID:1033915
PubChem ID:66672008
Update Time:2025-10-20

4-(5-Aminopyridin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(5-Aminopyridin-3-yl)benzonitrile
    • Benzonitrile, 4-(5-amino-3-pyridinyl)-
    • DB-294769
    • A1-19795
    • J-513582
    • 1246350-47-9
    • SCHEMBL382109
    • 4-(3-AMINOPYRIDIN-5-YL)BENZONITRILE
    • SB54947
    • XIAHDAHNVKDUHO-UHFFFAOYSA-N
    • DTXSID90735556
    • MDL: MFCD18084635
    • Inchi: 1S/C12H9N3/c13-6-9-1-3-10(4-2-9)11-5-12(14)8-15-7-11/h1-5,7-8H,14H2
    • InChI Key: XIAHDAHNVKDUHO-UHFFFAOYSA-N
    • SMILES: N1C=C(C=C(C=1)C1C=CC(C#N)=CC=1)N

Computed Properties

  • Exact Mass: 195.079647300g/mol
  • Monoisotopic Mass: 195.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 62.7Ų

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